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Compound of Interest

Compound Name: Hexadecyl methacrylate

Cat. No.: B1362466 Get Quote

An In-depth Technical Guide to Hexadecyl Methacrylate

CAS Number: 2495-27-4
This technical guide provides a comprehensive overview of Hexadecyl Methacrylate (HMA), a

versatile monomer with significant applications in polymer chemistry, materials science, and

drug delivery systems. This document is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its properties, synthesis, and

experimental applications.

Chemical and Physical Properties
Hexadecyl methacrylate, also known as cetyl methacrylate, is the ester of methacrylic acid

and hexadecanol.[1][2][3][4] Its long alkyl chain imparts hydrophobic properties, making it a

valuable component in the synthesis of polymers with specific solubility and thermal

characteristics.

General Properties
The fundamental properties of hexadecyl methacrylate are summarized in the table below.
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Property Value Source

CAS Number 2495-27-4 [1][2][3][5]

Molecular Formula C20H38O2 [1][2][5]

Molecular Weight 310.51 g/mol [1][2]

IUPAC Name
hexadecyl 2-methylprop-2-

enoate
[1][3][5]

Synonyms
Cetyl methacrylate, Palmityl

methacrylate
[1][2][4]

Appearance Clear, colorless liquid/oil [1][2][3]

Physicochemical Data
Quantitative physicochemical data for hexadecyl methacrylate is crucial for experimental

design and modeling.

Parameter Value Conditions Source

Melting Point 15 °C - [1][2]

Boiling Point 190-191 °C @ 5 Torr [2]

Density 0.8612 g/cm³ @ 20 °C [2]

Refractive Index ~1.4498 estimate [1]

Flash Point 168.8 °C - [2]

Vapor Pressure 0.06 Pa @ 20 °C [1]

LogP 8.64 @ 20 °C [1]

Viscosity 6.24 mm²/s - [1]

Synthesis and Polymerization
Synthesis of Hexadecyl Methacrylate Monomer
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Hexadecyl methacrylate is typically synthesized via the esterification of methacrylic acid or

transesterification of methyl methacrylate with 1-hexadecanol (cetyl alcohol).[1] An acid

catalyst, such as sulfuric acid, is often employed, and an inhibitor like hydroquinone is used to

prevent premature polymerization of the monomer during the reaction.

The general workflow for the synthesis of a long-chain alkyl methacrylate like octadecyl

methacrylate, which is analogous to hexadecyl methacrylate synthesis, is outlined below.
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Caption: General workflow for the synthesis of hexadecyl methacrylate.
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Polymerization of Hexadecyl Methacrylate
Poly(hexadecyl methacrylate) (PHMA) and its copolymers are synthesized through various

polymerization techniques. Free-radical polymerization is a common method. Advanced

techniques like Atom Transfer Radical Polymerization (ATRP) can also be used to achieve well-

defined polymer architectures.[6][7]

This protocol is based on a general procedure for synthesizing long-chain poly(alkyl

methacrylate)s.[8]

Preparation: Dissolve the desired mass of hexadecyl methacrylate monomer in a suitable

solvent (e.g., toluene) within a two or three-necked round-bottom flask equipped with a

condenser and a nitrogen inlet.[8]

Initiator Addition: Add the initiator, such as 2,2′-azobisisobutyronitrile (AIBN), typically at 1-2

mol% relative to the monomer.[8][9]

Inert Atmosphere: Bubble nitrogen gas through the solution for at least 15-20 minutes to

remove dissolved oxygen, which can inhibit the polymerization.[8]

Reaction: Immerse the flask in a preheated oil bath (e.g., 70°C) and maintain constant

stirring under a nitrogen atmosphere for a specified duration (e.g., 5 hours).[8]

Termination and Precipitation: After the reaction period, cool the mixture and pour it into a

large volume of a non-solvent, such as cold methanol, with vigorous stirring to precipitate the

polymer.

Purification: The precipitated polymer is collected by filtration and can be further purified by

re-dissolving it in a solvent like chloroform or toluene and re-precipitating it in methanol.

Drying: Dry the final polymer product under vacuum at an elevated temperature (e.g., 70°C)

until a constant weight is achieved.

The polymerization process can be visualized as a sequence of steps from initiation to the final

purified polymer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1362466?utm_src=pdf-body
https://www.benchchem.com/product/b1362466?utm_src=pdf-body
https://www.researchgate.net/publication/244305270_Octadecyl_acrylate_-_Methyl_methacrylate_block_and_gradient_copolymers_from_ATRP_Comb-like_stabilizers_for_the_preparation_of_micro-_and_nano-particles_of_polymethyl_methacrylate_and_polyacrylonitrile
https://www.cmu.edu/maty/atrp-how/monomers/methacrylates.html
https://www.tandfonline.com/doi/full/10.1080/15685551.2012.705493
https://www.benchchem.com/product/b1362466?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/15685551.2012.705493
https://www.tandfonline.com/doi/full/10.1080/15685551.2012.705493
https://www.tandfonline.com/doi/full/10.1080/01496395.2013.799212
https://www.tandfonline.com/doi/full/10.1080/15685551.2012.705493
https://www.tandfonline.com/doi/full/10.1080/15685551.2012.705493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monomer (HMA),
Solvent (Toluene),

Initiator (AIBN)

Deoxygenate
(N₂ Purge)

Heat to 70°C
under N₂

Polymerization
(e.g., 5 hours)

Precipitate in
Methanol Filter & Purify Dry Polymer

(PHMA)

Click to download full resolution via product page

Caption: Workflow for free-radical solution polymerization of HMA.

Applications in Research and Drug Development
The unique properties of HMA and its polymers make them suitable for a variety of specialized

applications.

Drug Delivery Systems
Methacrylate-based polymers are widely used as pharmaceutical excipients in drug delivery.

[10] They play roles in modifying pharmacokinetic profiles and enabling controlled or site-

specific drug release.[10][11] The hydrophobic nature of the hexadecyl chain in PHMA can be

exploited to form nanoparticles or micelles for the encapsulation of poorly water-soluble drugs,

potentially improving their bioavailability.[10] Copolymers containing HMA can be designed to

be pH-sensitive, offering a strategy for triggered drug release in specific physiological

environments.[11]

Dental and Biomedical Materials
Long-chain alkyl methacrylates are incorporated into dental resins.[12] For example,

dimethylaminohexadecyl methacrylate (DMAHDM), a derivative, has shown strong

antimicrobial potential when copolymerized into dental materials by disrupting bacterial cell

membranes.[12] This suggests that HMA-containing copolymers could be developed for

applications requiring antimicrobial surfaces.

Industrial Applications
HMA and its polymers are used as lubricating oil additives, where they function as pour point

depressants and viscosity index improvers.[1] Additionally, copolymers of HMA have been
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synthesized to create high oil-absorbing resins, which are valuable for addressing oil spills and

industrial pollution.[9]

Safety and Handling
Hexadecyl methacrylate requires careful handling in a laboratory setting. It is classified as a

skin and eye irritant and may cause respiratory irritation.[1][13][14]

Hazard Information
Hazard Statement Code Source

Causes skin irritation H315 [1][14]

Causes serious eye irritation H319 [1][13]

May cause respiratory irritation H335 [1][14]

Recommended Safety Precautions
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[13][15]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[13][16]

Skin Protection: Wear suitable protective gloves and clothing.[13][16]

Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved

respirator.[16]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Keep away from sources of ignition.[13][16]

Storage: Store in a cool, dry, well-ventilated place away from incompatible substances and

UV light. Keep containers tightly closed.[15][16] The monomer should generally not be stored

for longer than one year.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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